Zirconium silicate

• IUPAC Name: zirconium(4+);silicate
• InChI: InChI=1S/O4Si.Zr/c1-5(2,3)4;/q-4;+4
• InChI Key: GFQYVLUOOAAOGM-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si]([O-])([O-])[O-].[Zr+4]
• Molecular Formula: ZrSiO4, O4SiZr
• DSSTOX Substance ID: DTXSID60892246
• Molecular Weight: 183.31 g/mol
• Physical Description: Dry Powder, Dry Powder; Other Solid, Colorless solid; [Merck Index] Grey powder; [MSDSonline], Colorless to greyish-white to red to brown fine powder; Odorless; [Continental Mineral Processing MSDS]
• CAS No.: 10101-52-7, 14940-68-2, 1344-21-4

Description

Zirconium silicate (ZrSiO₄) is a naturally occurring mineral (zircon) with a tetragonal crystal structure . It exhibits exceptional thermal stability (melting point: 2550°C), chemical resistance to acids, alkalis, and water, and a Mohs hardness of 7.5 . These properties make it indispensable in ceramics (opacity enhancer in glazes), biomedical implants, composites, and refractory materials . ZrSiO₄ is also used in ion exchangers and molecular sieves due to its stable framework .

Preparation Methods

Synthetic Routes and Reaction Conditions: Zirconium silicate can be synthesized through several methods:

Fusion Method: This involves the fusion of silicon dioxide and zirconium dioxide in an arc furnace. The reaction produces this compound at high temperatures.

Aqueous Solution Method: This method involves reacting a zirconium salt with sodium silicate in an aqueous solution, followed by precipitation and calcination to obtain this compound.

Solvothermal Method: This involves mixing a zirconium source solution with a silicon source solution, followed by a solvothermal reaction to produce this compound powder.

Industrial Production Methods: Industrially, this compound is produced from zircon sand. The sand is processed through ultra-fine grinding, iron removal, and surface modification treatments to obtain high-purity this compound powder .

Chemical Reactions Analysis

Alkaline Fusion with Sodium Hydroxide

ZrSiO₄ reacts with molten NaOH at elevated temperatures (200–600°C) to form sodium zirconate (Na₂ZrO₃) and sodium silicate (Na₂SiO₃):

$$\text{ZrSiO}_4 + 4\text{NaOH} \rightarrow \text{Na}_2\text{ZrO}_3 + \text{Na}_2\text{SiO}_3 + 2\text{H}_2\text{O}$$

Key Factors :

• Temperature : Optimal decomposition occurs at 500–550°C .

• Alkali-to-Mineral Ratio : A 4:1 molar ratio ensures complete conversion .

• By-Products : Sodium silicate must be separated via acid leaching or water washing .

Table 1: Alkaline Fusion Reaction Parameters

Parameter	Optimal Range	Product Yield
Temperature	500–550°C	>90% Zr
NaOH:ZrSiO₄ Molar Ratio	4:1	85–92% Si
Reaction Time	2–4 hours	—

Acid Resistance

$$\text{ZrSiO}_4 + 6\text{HF} \rightarrow \text{ZrF}_4 + \text{SiF}_4 + 3\text{H}_2\text{O}$$

Alkali Reactivity

In sub-molten NaOH solutions (≥30% concentration), ZrSiO₄ decomposes into soluble sodium zirconosilicate (Na₂ZrSiO₅) :

$$\text{ZrSiO}_4 + 2\text{NaOH} \rightarrow \text{Na}_2\text{ZrSiO}_5 + \text{H}_2\text{O}$$

Formation from ZrO₂ and SiO₂

At temperatures above 1,500°C, ZrSiO₄ forms via solid-state reaction between zirconia (ZrO₂) and silica (SiO₂) :

$$\text{ZrO}_2 + \text{SiO}_2 \rightarrow \text{ZrSiO}_4$$

Mineralizers : Halides (e.g., NaCl, MgF₂) accelerate the reaction by facilitating silica transport .

Thermal Decomposition

Above 1,700°C, ZrSiO₄ dissociates into ZrO₂ and SiO₂ :

$$\text{ZrSiO}_4 \rightarrow \text{ZrO}_2 + \text{SiO}_2$$

Environmental and Industrial Considerations

• Waste Management : Alkaline fusion generates sodium silicate by-products, requiring neutralization .

• Energy Efficiency : Hydrothermal synthesis reduces energy consumption compared to traditional calcination .

This compound’s reactivity is governed by its robust structure and conditions such as temperature, pH, and reagent ratios. Its stability in acidic environments and controlled decomposition in alkaline or high-temperature settings make it invaluable in ceramics, nuclear industries, and catalysis. Further research into eco-friendly extraction methods remains critical to minimizing environmental impacts .

Scientific Research Applications

Ceramics and Glass

Zirconium silicate is primarily used in the ceramics industry. It serves as a raw material for producing ceramic glazes and bodies, enhancing their hardness and chemical stability. Its application extends to:

• Building Ceramics : Utilized in tiles, sanitary ware, and tableware.
• Refractory Materials : Employed in high-temperature applications due to its thermal stability.

Application Type	Specific Use Cases	Benefits
Building Ceramics	Tiles, sanitary ware	Improved hardness, durability
Refractories	Furnace linings, kiln furniture	High thermal resistance

Metal Treatment

This compound is also used in metal surface treatments. It acts as an abrasive in grinding applications and as a component in coatings that enhance the corrosion resistance of metals.

Biomedical Applications

This compound has gained attention in biomedical fields due to its biocompatibility and mechanical properties. It is used in:

• Dental Materials : As a component in dental ceramics for crowns and bridges.
• Bone Implants : Due to its compatibility with biological tissues.

A clinical study demonstrated the effectiveness of this compound paste containing stannous fluoride in reducing dental caries among adolescents, indicating its potential in preventive dentistry .

Environmental Applications

This compound has been investigated for its potential in environmental remediation:

• Heavy Metal Adsorption : Studies show that this compound can effectively adsorb heavy metals from wastewater, making it useful for water treatment processes .
• Catalysis : Its unique structure allows it to act as a catalyst in various chemical reactions, including those involved in renewable energy applications such as biofuel production .

Emerging Research Areas

Recent studies have explored innovative applications of this compound:

• Nanomaterials : Research indicates that this compound nanoparticles exhibit promising antibacterial properties, making them suitable for medical applications .
• 3D Printing : The material is being evaluated for use in additive manufacturing processes due to its favorable thermal and mechanical properties .

Case Study 1: this compound in Dental Care

A two-year clinical trial assessed the anticaries effect of a this compound paste containing stannous fluoride among adolescents. Results indicated a significant reduction in dental caries among participants using the fluoride paste compared to controls .

Case Study 2: Heavy Metal Removal from Water

Research demonstrated the efficacy of this compound as an adsorbent for heavy metals such as lead and cadmium from contaminated water sources. The study highlighted its potential use in developing cost-effective water treatment solutions .

Mechanism of Action

The mechanism of action of zirconium silicate varies depending on its application:

Catalysis: Acts as a Lewis acid, facilitating various organic reactions by accepting electron pairs from reactants.

Drug Delivery: In drug delivery systems, this compound can encapsulate drugs and release them in a controlled manner.

Potassium Binding: In medical applications, this compound binds to potassium ions in the gastrointestinal tract, reducing serum potassium levels.

Comparison with Similar Compounds

Comparison with Calcium Phosphate Ceramics

Calcium phosphate ceramics, such as hydroxyapatite (HA) and β-tricalcium phosphate (β-TCP), are widely used in bone regeneration. However, calcium zirconium silicate (Baghdadite, Ca₃ZrSi₂O₉) demonstrates superior bioactivity, biodegradability, and osteogenic properties. Studies show Baghdadite enhances cell attachment, proliferation, and mineral metabolism compared to HA and β-TCP, attributed to the synergistic effects of calcium and zirconium ions .

Property	This compound (Baghdadite)	Hydroxyapatite (HA)	β-Tricalcium Phosphate (β-TCP)
Bioactivity	High (promotes ossification)	Moderate	Moderate
Biodegradability	Controlled degradation	Slow	Moderate
Cell Proliferation Rate	20-30% higher vs. HA/β-TCP	Baseline	Baseline
Compressive Strength	120-150 MPa	60-100 MPa	50-80 MPa

Key Insight : Baghdadite’s dual ionic release (Ca²⁺, Zr⁴⁺) enhances bone regeneration, making it preferable for bioactive scaffolds .

Comparison with Other Silicates in Ceramic Glazes

In ceramic glazes, ZrSiO₄ is compared to anorthite (CaAl₂Si₂O₈) and silica polymorphs (cristobalite, tridymite). ZrSiO₄ provides superior opacity and thermal stability, while anorthite improves surface color.

Property	This compound (ZrSiO₄)	Anorthite (CaAl₂Si₂O₈)	Cristobalite (SiO₂)
Melting Point	2550°C	1550°C	1713°C
Thermal Expansion	Low	Moderate	High
Opacity Contribution	High (whiteness enhancer)	Low	None
Crack Resistance	High (low expansion)	Moderate	Low

Application Note: ZrSiO₄ is added to glazes (3–24 wt%) to prevent cracking and improve alkali resistance, whereas anorthite is used for color refinement .

Comparison with Tricalcium Silicate in Biomedical Cements

Tricalcium silicate (3CaO·SiO₂) is a key component in dental cements, but ZrSiO₄-derived zirconia (ZrO₂) is often added as a radiopacifier.

Property	This compound (ZrSiO₄-derived ZrO₂)	Tricalcium Silicate (3CaO·SiO₂)
Radiopacity	High (due to Zr)	Low (requires additives)
Setting Time	15-20 minutes	10-15 minutes
Compressive Strength	80-100 MPa	70-90 MPa
Biocompatibility	Excellent	Excellent

Insight : ZrO₂ improves radiopacity without compromising biocompatibility, making it ideal for dental applications .

Comparison with Zirconia (ZrO₂)

ZrSiO₄ and ZrO₂ are both zirconium-based but differ significantly in stability and applications.

Property	This compound (ZrSiO₄)	Zirconia (ZrO₂)
Thermal Stability	Extremely high (≤2550°C)	High (2700°C melting)
Chemical Resistance	Resists acids, alkalis	Susceptible to acids
Primary Applications	Ceramics, refractories	Biomaterials, TZP ceramics
Production Method	Mining (zircon sand)	Synthetic processing

Note: ZrSiO₄ is preferred in corrosive environments, while ZrO₂ excels in high-strength biomedical implants .

Comparison in Composite Materials

ZrSiO₄ and silicon carbide (SiC) are used as reinforcements in aluminum composites.

Property	ZrSiO₄-Reinforced Composite	SiC-Reinforced Composite
Tensile Strength	220-250 MPa (9 wt% ZrSiO₄)	260-280 MPa (10 wt% SiC)
Hardness (HV)	85-90	95-100
Wear Resistance	Moderate	High
Optimal Reinforcement	6-9 wt%	8-12 wt%

Finding : SiC offers superior hardness, but ZrSiO₄ provides a balance of strength and cost-effectiveness .

Comparison with Ion Exchangers

Lithium this compound (Li₂ZrSi₃O₉) exhibits ion exchange properties comparable to zeolites but with higher selectivity for cesium (Cs⁺).

Property	Lithium this compound	Zeolite (Type A)
Cs⁺ Selectivity	High	Moderate
Thermal Stability	Stable up to 600°C	Degrades at 400°C
Synthesis Complexity	Moderate (sol-gel)	Simple (hydrothermal)

Application : Used in nuclear waste treatment for Cs⁺ removal due to stability in radioactive environments .

Biological Activity

Zirconium silicate (ZrSiO₄), commonly known as zircon, is a mineral that has garnered interest in various fields, including materials science, medicine, and biochemistry. This article explores its biological activity, focusing on its interactions with biological molecules, potential applications in biomedicine, and relevant research findings.

Overview of this compound

This compound is a naturally occurring mineral that exhibits unique properties such as chemical stability, high melting point, and low thermal expansion. Its structure allows for the incorporation of various elements, including hafnium and uranium, which can influence its biological interactions . this compound is primarily used in ceramics and refractory materials but has also been investigated for its potential biological applications.

Binding Interactions with Biological Molecules

Recent studies have highlighted the ability of this compound to interact with oligonucleotides. A study published in Life demonstrated that this compound significantly inhibits the self-cleavage reaction of the hammerhead ribozyme, a model for understanding RNA function and evolution. This inhibition suggests that this compound can play a role in the chemical evolution of biomolecules by providing a surface for molecular interactions .

Table 1: Binding Characteristics of this compound

Property	Value
Surface Area	Low compared to montmorillonite
Binding Sites	High occupancy with ribozyme residues
Inhibition of Self-Cleavage	Strongly inhibited

Bioactivity and Tissue Integration

This compound has shown promising bioactivity in vitro. A study evaluated synthetic zirconia-silicate materials and found that they could form strong bonds with living tissues, particularly bone. The bioactivity was assessed through immersion in simulated body fluid (SBF), where the formation of hydroxyapatite (HA) layers was observed. The results indicated that increasing zirconia content enhanced the bioactivity of these materials, suggesting their potential for bone tissue engineering .

Case Study: Zirconia-Silicate Glasses

In a specific case study, researchers synthesized zirconia-silicate glasses with varying ZrO₂ content. The glasses were immersed in SBF for seven days to monitor calcium and phosphate concentrations. The study found that higher ZrO₂ levels correlated with increased apatite formation on the glass surfaces, indicating enhanced bioactivity and potential applications in orthopedic implants .

Safety and Toxicological Considerations

While this compound exhibits beneficial biological properties, safety assessments are necessary due to its potential toxicity. It has been classified under various hazard groups due to concerns regarding inhalation and skin irritation. Studies have indicated that while this compound itself may not be carcinogenic, it can contain trace elements that pose health risks if not handled properly .

Q & A

Basic: What are the recommended safety protocols when handling zirconium silicate in laboratory settings?

Methodological Answer:
this compound poses risks including skin/eye irritation and respiratory hazards (H315, H319, H332, H335). Key protocols include:

• Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and EN 166-compliant eye protection. Use respirators in poorly ventilated areas .
• Ventilation: Conduct experiments in fume hoods or well-ventilated spaces to avoid aerosol inhalation .
• Spill Management: Avoid dry sweeping; use HEPA-filter vacuums to collect dust and dispose via certified hazardous waste channels.
• First Aid: Immediate 15-minute eye rinsing with water and medical consultation for inhalation exposure.

Basic: What are the standard methods for synthesizing high-purity this compound for experimental use?

Methodological Answer:
High-purity synthesis typically involves:

• Solid-State Reaction: Mixing stoichiometric ZrO₂ and SiO₂ at 1,500–1,600°C under inert atmosphere, followed by XRD validation.
• Sol-Gel Process: Hydrolysis of zirconium oxychloride and tetraethyl orthosilicate, with calcination at 800–1,000°C. Monitor purity via ICP-MS.
• Contamination Control: Use platinum crucibles to avoid silica leaching from glassware.

Basic: How can researchers characterize the crystallographic structure of this compound using X-ray diffraction (XRD)?

Methodological Answer:

• Sample Preparation: Grind to <10 µm particle size and mount on zero-background holders to minimize preferred orientation.
• RIR Quantification: Apply Reference Intensity Ratio (RIR) method by comparing integrated peak intensities (e.g., 96% this compound vs. 4% cerium zirconium oxide in mixed phases).
• Phase Identification: Cross-reference with ICDD PDF-4+ database (e.g., PDF 00-006-0266 for this compound).

Advanced: How can researchers resolve discrepancies in reported thermodynamic properties (e.g., enthalpy of formation) of this compound across studies?

Methodological Answer:

• Error Source Analysis: Systematically compare synthesis conditions (e.g., impurity levels, annealing time) and measurement techniques (calorimetry vs. computational models) .
• Replication Studies: Reproduce experiments using identical precursor ratios and sintering atmospheres to isolate variables .
• Meta-Analysis: Apply FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate data quality and contextual relevance .

Advanced: What advanced spectroscopic techniques are optimal for analyzing surface modifications on this compound nanoparticles?

Methodological Answer:

• XPS (X-ray Photoelectron Spectroscopy): Quantify surface hydroxyl groups and adsorbed species (e.g., phosphates) with <5 nm depth resolution.
• FTIR-ATR: Identify functional groups (e.g., silanol peaks at 3,740 cm⁻¹) and monitor surface reactions in real time.
• TEM-EELS: Map elemental distribution and oxidation states at atomic resolution, critical for catalytic applications.

Advanced: What experimental design considerations are critical when investigating this compound’s role in composite materials under high-temperature conditions?

Methodological Answer:

• PICOT Framework:
  • Population: this compound-reinforced ceramic matrix composites.
  • Intervention: Varying wt% (5–20%) and sintering temperatures (1,200–1,600°C).
  • Comparison: Baseline mechanical properties (flexural strength, fracture toughness) of pure matrix.
  • Outcome: Optimal composite stability at 1,400°C .
• Data Validation: Use Weibull statistics for mechanical testing reproducibility and SEM-EDS to confirm interfacial bonding.

Advanced: How should researchers address contradictory data on this compound’s catalytic activity in heterogeneous reactions?

Methodological Answer:

• Controlled Variables: Standardize surface area (BET analysis), acid-site density (NH₃-TPD), and reaction conditions (pressure, gas flow rates).
• In Situ Characterization: Employ synchrotron XRD or Raman spectroscopy to track phase transitions during catalysis.
• Systematic Review: Follow PRISMA guidelines to synthesize findings, emphasizing studies with rigorous error margins .

Basic: What are the ethical and environmental guidelines for disposing of this compound waste in academic labs?

Methodological Answer:

• Waste Classification: Label as "non-hazardous" if uncontaminated (per SDS Section 13).
• Recycling: Collaborate with certified agencies to recover zirconium for industrial reuse.
• Documentation: Maintain disposal logs compliant with OSHA 29 CFR 1910.1200.